Cas no 1160722-73-5 (O1-tert-butyl O6-methyl 3,6-dihydro-2H-pyridine-1,6-dicarboxylate)

• Product Name: O1-tert-butyl O6-methyl 3,6-dihydro-2H-pyridine-1,6-dicarboxylate
• CAS No: 1160722-73-5
• MF: C₁₂H₁₉NO₄
• MW: 241.28356385231
• CID: 5291592
• PubChem ID: 102479986
• Update Time: 2026-03-10

O1-tert-butyl O6-methyl 3,6-dihydro-2H-pyridine-1,6-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1-(tert-Butoxycarbonyl)-1,2,5,6-tetrahydropyridine-2-carboxylic acid methyl ester
• 1-O-tert-butyl 6-O-methyl 3,6-dihydro-2H-pyridine-1,6-dicarboxylate
• 1-(tert-butyl) 2-methyl 5,6-dihydropyridine-1,2(2H)-dicarboxylate
• 1-tert-butyl 2-methyl 1,2,5,6-tetrahydropyridine-1,2-dicarboxylate
• 1-tert-butyl 2-methyl 1,2,5,6-tetrahydropyridine-1,2-dicarboxylate
• O1-tert-butyl O6-methyl 3,6-dihydro-2H-pyridine-1,6-dicarboxylate

• Inchi： 1S/C12H19NO4/c1-12(2,3)17-11(15)13-8-6-5-7-9(13)10(14)16-4/h5,7,9H,6,8H2,1-4H3
• InChI Key： UCUNPJXWEUIKEF-UHFFFAOYSA-N
• SMILES： O(C(N1CCC=CC1C(=O)OC)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 330
• XLogP3: 1.9
• Topological Polar Surface Area: 55.8

Additional information on O1-tert-butyl O6-methyl 3,6-dihydro-2H-pyridine-1,6-dicarboxylate

O1-tert-butyl O6-methyl 3,6-dihydro-2H-pyridine-1,6-dicarboxylate: A Comprehensive Overview

O1-tert-butyl O6-methyl 3,6-dihydro-2H-pyridine-1,6-dicarboxylate, also known by its CAS registry number 1160722-73-5, is a versatile organic compound with a unique structure and a wide range of applications in various fields. This compound belongs to the class of pyridine derivatives and has gained significant attention in recent years due to its potential in pharmaceuticals, agrochemicals, and advanced materials. The molecule's structure consists of a pyridine ring with two ester groups at positions 1 and 6, one of which is substituted with a tert-butyl group and the other with a methyl group. This substitution pattern imparts distinctive chemical properties that make it suitable for diverse applications.

The synthesis of O1-tert-butyl O6-methyl 3,6-dihydro-2H-pyridine-1,6-dicarboxylate typically involves multi-step organic reactions. Recent advancements in synthetic chemistry have enabled the development of more efficient and environmentally friendly methods for its production. For instance, researchers have explored the use of catalytic asymmetric synthesis to achieve high enantiomeric excess in the product. Such methods not only enhance the yield but also reduce the environmental footprint of the manufacturing process.

In terms of chemical properties, this compound exhibits excellent thermal stability and solubility in organic solvents. These characteristics make it ideal for use in high-performance materials such as polymers and coatings. Recent studies have demonstrated its ability to act as a building block for constructing advanced polymer networks with tailored mechanical and thermal properties. For example, researchers have successfully incorporated this compound into polyurethane formulations to improve their durability and resistance to environmental factors.

The pharmacological potential of O1-tert-butyl O6-methyl 3,6-dihydro-2H-pyridine-1,6-dicarboxylate has been a focal point of recent research efforts. Preclinical studies have shown that this compound exhibits promising anti-inflammatory and antioxidant activities, making it a potential candidate for drug development. Additionally, its ability to modulate cellular signaling pathways has been explored in the context of neurodegenerative diseases such as Alzheimer's disease. These findings underscore its potential as a lead compound for developing novel therapeutic agents.

In the field of agrochemistry, this compound has been investigated for its pesticidal properties. Recent experiments have revealed that it possesses effective insecticidal activity against various agricultural pests without causing significant harm to non-target organisms. This makes it a promising candidate for developing eco-friendly pesticides that align with sustainable agricultural practices.

From an environmental standpoint, the biodegradation profile of O1-tert-butyl O6-methyl 3,6-dihydro-2H-pyridine-1,6-dicarboxylate has been extensively studied. Research indicates that under aerobic conditions, the compound undergoes rapid microbial degradation, minimizing its persistence in the environment. This property is particularly advantageous for applications where environmental safety is a critical concern.

In conclusion, O1-tert-butyl O6-methyl 3,6-dihydro-2H-pyridine-1,6-dicarboxylate (CAS No. 1160722-73-5) is a multifaceted organic compound with significant potential across various industries. Its unique chemical structure enables diverse applications ranging from advanced materials to pharmaceuticals and agrochemicals. As research continues to uncover new insights into its properties and functionalities, this compound is poised to play an increasingly important role in addressing contemporary challenges in science and technology.